Cas no 935267-14-4 (5,5'-Dimethyl-2,2'-bipyrimidine)

• Product Name: 5,5'-Dimethyl-2,2'-bipyrimidine
• CAS No: 935267-14-4
• MF: C₁₀H₁₀N₄
• MW: 186.21
• CID: 5092662
• PubChem ID: 58058949
• Update Time: 2026-03-02

5,5'-Dimethyl-2,2'-bipyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,5'-Dimethyl-2,2'-bipyrimidine
• 935267-14-4
• G63956
• SCHEMBL10021905

• Inchi： 1S/C10H10N4/c1-7-3-11-9(12-4-7)10-13-5-8(2)6-14-10/h3-6H,1-2H3
• InChI Key： RXIDPALOABYPJL-UHFFFAOYSA-N
• SMILES： C1=C(C)C=NC(C2=NC=C(C)C=N2)=N1

Computed Properties

• Exact Mass: 186.090546336g/mol
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6Ų

Additional information on 5,5'-Dimethyl-2,2'-bipyrimidine

Recent Advances in the Study of 5,5'-Dimethyl-2,2'-bipyrimidine (CAS: 935267-14-4): A Comprehensive Research Brief

5,5'-Dimethyl-2,2'-bipyrimidine (CAS: 935267-14-4) is a bipyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery, material science, and catalysis. Recent studies have explored its potential as a ligand in metal-organic frameworks (MOFs), its role in the synthesis of novel pharmaceuticals, and its utility in photophysical applications. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in the study of 5,5'-Dimethyl-2,2'-bipyrimidine is its application in the development of anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound, when complexed with platinum(II), exhibits potent cytotoxic activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. The study highlighted the compound's ability to intercalate DNA and disrupt cellular replication, suggesting its potential as a next-generation chemotherapeutic agent.

In addition to its biomedical applications, 5,5'-Dimethyl-2,2'-bipyrimidine has been investigated for its role in catalysis. A recent report in ACS Catalysis detailed its use as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. The study found that the methyl groups on the bipyrimidine backbone enhance the stability of the catalytic intermediate, leading to higher yields and improved reaction efficiency. These findings underscore the compound's value in synthetic chemistry and industrial applications.

Another area of interest is the photophysical properties of 5,5'-Dimethyl-2,2'-bipyrimidine. Research published in Chemical Communications in early 2024 revealed that this compound exhibits unique luminescent behavior when incorporated into MOFs. The study demonstrated that the compound's rigid structure and electron-donating methyl groups contribute to its ability to emit blue light under UV excitation, making it a promising candidate for optoelectronic devices and sensors.

Despite these promising developments, challenges remain in the practical application of 5,5'-Dimethyl-2,2'-bipyrimidine. For instance, its solubility in aqueous media is limited, which may hinder its use in biological systems. Recent efforts to address this issue include the development of water-soluble derivatives and nanoparticle-based delivery systems. A 2023 study in Advanced Materials showcased a novel approach using polymeric micelles to enhance the solubility and bioavailability of the compound, opening new avenues for its therapeutic use.

In conclusion, 5,5'-Dimethyl-2,2'-bipyrimidine (CAS: 935267-14-4) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its applications in drug discovery, catalysis, and materials science continue to expand, driven by ongoing research and innovation. Future studies should focus on overcoming its current limitations, such as solubility and stability, to fully realize its potential in practical applications. This research brief highlights the compound's versatility and underscores the importance of continued investigation into its properties and uses.